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Compound of Interest

Compound Name: DPH propionic acid

Cat. No.: B1239432

Essential Safety Protocols for Handling DPH-
Propionic Acid

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to ensure personal safety and maintain the integrity of experimental
outcomes. This document provides essential, immediate safety and logistical information for
handling DPH-propionic acid, with a focus on personal protective equipment (PPE), operational
procedures, and disposal plans.

Chemical Identifier:

o Name: DPH-propionic acid

Synonym: 3-(4-((1E,3E,5E)-6-phenylhexa-1,3,5-trien-1-yl)phenyl)propanoic acid[1][2]

Molecular Formula: C21H2002[1]

Molecular Weight: 304.38 g/mol [1]

Appearance: Powder[1]

Personal Protective Equipment (PPE)
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A thorough risk assessment should be conducted before handling DPH-propionic acid. The
following table summarizes the recommended PPE to minimize exposure.

Protection Area

Required
Equipment

Standards &
Specifications

Key
Considerations

Eye & Face Protection

Chemical Safety
Goggles or Face
Shield

OSHA 29 CFR
1910.133 or European
Standard EN166[3][4]

Always wear when
handling the solid
powder or solutions to
protect against

splashes.

Skin & Body

Protection

Chemical-Resistant

Gloves (Nitrile rubber

Inspect gloves for

integrity before each

Wear a standard lab
coat, fully buttoned, to

prevent skin

Respiratory Protection

recommended) use.[4]
exposure.[3][4]
Required if ventilation
is inadequate or when
N95 (US) or P1 (EU )
NIOSH/MSHA handling large

Approved Respirator

EN 143) for nuisance

quantities of powder

dust.[4
4 where dust generation

is possible.[3][4]

Operational Plan: Handling and Storage
Proper engineering controls and handling procedures are critical for safely managing DPH-
propionic acid in a laboratory setting.

Engineering Controls:

» Ventilation: Always handle DPH-propionic acid in a well-ventilated area. A certified chemical
fume hood is the recommended primary engineering control to minimize inhalation exposure.

[4]

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in good working order.[3]
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Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly worn.
Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3]

Avoid Inhalation: Do not inhale dust or vapors. Minimize the generation of dust during
handling.[3]

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[3]

Container Management: Keep the storage container tightly closed when not in use.[3]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances.[3]
The compound should be stored at -20°C for long-term stability.[1]

Keep the container tightly sealed to prevent degradation.[3]

Disposal Plan

DPH-propionic acid and any contaminated materials must be disposed of as hazardous waste.

Adhere to all local, state, and federal regulations for chemical waste disposal.

Disposal Steps:

Waste Collection: Collect all waste material (including contaminated PPE) in a designated,
compatible, and properly labeled hazardous waste container.

Labeling: The waste container must be clearly labeled with the full chemical name ("DPH-
propionic acid") and the associated hazards.

Segregation: Do not mix DPH-propionic acid waste with other waste streams unless
compatibility has been confirmed.
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» Licensed Disposal: Arrange for the collection and disposal of the hazardous waste by a
licensed disposal company. Do not pour down the drain or discard with regular trash.

Experimental Workflow and Safety Diagram

The following diagram illustrates the logical workflow for the safe handling of DPH-propionic
acid, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-dph-propionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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